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For Researchers, Scientists, and Drug Development Professionals

Introduction and Overview

2F-QMPSB (also known as SGT-13 or QMDFPSB) is a synthetic cannabinoid receptor agonist
(SCRA) that has emerged as a designer drug.[1] Structurally, it is a fluorinated derivative of the
arylsulfonamide-based synthetic cannabinoid QMPSB.[1] The introduction of fluorine atoms on
the piperidine ring is a common medicinal chemistry strategy aimed at increasing the potency
of cannabinoid receptor ligands.[1] This technical guide provides a comprehensive overview of
the chemical properties, synthesis, analytical characterization, metabolism, and pharmacology
of 2F-QMPSB, intended to serve as a resource for researchers and professionals in the fields
of pharmacology, toxicology, and drug development.

Chemical Information

The systematic IUPAC name for 2F-QMPSB is quinolin-8-yl 3-(4,4-difluoropiperidin-1-
yl)sulfonyl-4-methylbenzoate.[2]

Chemical Structure:
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Figure 1: Chemical structure of 2F-QMPSB.

Quantitative Data Summary

While specific binding affinity (Ki) and functional activity (EC50) values for 2F-QMPSB at
cannabinoid receptors are not readily available in the reviewed literature, data for the parent
compound, QMPSB, provides a relevant baseline. Investigations involving human volunteers
have indicated that 2F-QMPSB possesses higher potency compared to QMPSB.[3]

Table 1: Physicochemical Properties of 2F-QMPSB

Property Value Reference

quinolin-8-yl 3-(4,4-
IUPAC Name difluoropiperidin-1-yl)sulfonyl- [2]

4-methylbenzoate

SGT-13, QMDFPSB, 2-fluoro

Synonyms OMPSB [2]
Molecular Formula C22H20F2N204S

Molar Mass 446.47 g/mol

CAS Number 2707165-48-6

Table 2: Pharmacological Data for the Parent Compound QMPSB

Parameter Receptor Value Reference
Binding Affinity (Ki) CB1 3nM
CB2 4 nM
Functional Activity
CB1 10 nM
(EC50)
IC50 CB1 0.79 nM

Synthesis and Analytical Characterization
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Proposed Synthesis Workflow

A detailed, step-by-step synthesis protocol for 2F-QMPSB is not publicly available. However,
based on the synthesis of its parent compound QMPSB and general organic chemistry
principles, a plausible synthetic route can be proposed. The synthesis would likely involve the
coupling of two key intermediates: 4-methyl-3-((4,4-difluoropiperidin-1-yl)sulfonyl)benzoyl
chloride and 8-hydroxyquinoline.
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| Step 3: Esterification

¥ . " L ; + Base (e.g., Pyridine)
4-Methyl-3-((4.4 1 chioride (e.9. Pyridine)

8-Hydroxyquinoline

Step 2: Acyl Chloride Formation

|m thyl-3-((4,4-di iperidin-1 ic acid |—>|4-Melhyl-3-((4.‘ i iperidin-1 chioride

[ —

Thionyl chloride (SOCI2) or Oxalyl chloride

Step 1: Sulfonylation

4-Methyl-3-sulfonyl chloride-benzoic acid |ﬁ>|4'Memylr3—((4," iperidin-1 ic acid

I e

4,4-Difluoropiperidine
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2F-QMPSB
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1. Preparation

Prepare reaction buffer Thaw human liver S9 fraction and Prepare 2F-QMPSB stock solution
(e.g., phosphate buffer, pH 7.4) NADPH regenerating system on ice (e.g., in methanol or DMSO)
/

2. Ingubation
\ A4

Combine S9 fraction, buffer, and
NADPH regenerating system

'

Pre-incubate at 37°C for 5 min

'

Initiate reaction by adding 2F-QMPSB

'

Incubate at 37°C with shaking
(e.g., for 60 min)

3. Reaction Quenching

Stop reaction by adding
ice-cold acetonitrile

4. Sample [Processing

Centrifuge to precipitate proteins

'

Transfer supernatant to a new vial

5. Anplysis
v

Analyze by LC-HRMS/MS

'

Identify metabolites based on
accurate mass and fragmentation patterns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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